Cas no 82-43-9 (1,8-Dichloroanthraquinone)

1,8-Dichloroanthraquinone is a chlorinated derivative of anthraquinone, primarily used as an intermediate in the synthesis of dyes, pigments, and specialty chemicals. Its molecular structure, featuring two chlorine substituents at the 1 and 8 positions, enhances reactivity and selectivity in organic transformations. This compound exhibits excellent thermal stability and solubility in organic solvents, making it suitable for high-temperature applications. It is particularly valued in the production of vat dyes and as a precursor for anthraquinone-based colorants. The dichloro substitution pattern also contributes to its utility in photochemical and catalytic processes. Handling requires standard precautions for halogenated aromatic compounds.
1,8-Dichloroanthraquinone structure
1,8-Dichloroanthraquinone structure
Product Name:1,8-Dichloroanthraquinone
CAS No:82-43-9
MF:C14H6Cl2O2
MW:277.10224199295
MDL:MFCD00001191
CID:81704
PubChem ID:87567022
Update Time:2025-06-14

1,8-Dichloroanthraquinone Chemical and Physical Properties

Names and Identifiers

    • 1,8-Dichloroanthracene-9,10-dione
    • 1,8-Dichloroanthraquinone
    • 1,8-dichloranthrachinon
    • 1,8-dichloro-9,10-anthraquinone
    • 1,8-dichloro-10-anthracenedione
    • 9,10-Anthracenedione, 1,8-dichloro-
    • ANTHRAQUINONE, 1,8-DICHLORO-
    • 1,8-Dichloranthrachinon [Czech]
    • VBQNYYXVDQUKIU-UHFFFAOYSA-N
    • AK144160
    • NSC7209
    • 9, 1,8-dichloro-
    • Anthraquinone,8-dichloro-
    • Anthraquinone, 1,8-dichloro
    • 1,8-Dichloro-9,10-anthracenedione (ACI)
    • Anthraquinone, 1,8-dichloro- (6CI, 7CI, 8CI)
    • 1,8-Dichloro-9,10-dihydroanthracene-9,10-dione
    • NSC 7209
    • 1,8-Dichloroanthra-9,10-quinone #
    • HNW5L47GP6
    • 4-07-00-02560 (Beilstein Handbook Reference)
    • EINECS 201-420-9
    • W-104177
    • DTXSID8058873
    • SCHEMBL122441
    • NS00038199
    • BRN 1979205
    • AKOS001028817
    • FT-0607043
    • H11759
    • Z56779220
    • D0329
    • A840333
    • NSC-7209
    • AC-11725
    • 82-43-9
    • MFCD00001191
    • AS-14373
    • SY018902
    • WLN: L C666 BV IVJ DG NG
    • 1,8-Dichloroanthraquinone, 97%
    • CS-0155812
    • AI3-38302
    • 1,8-Dichloro-9,10-anthracenedione; 1,8-Dichloro-9,10-anthraquinone; 1,8-Dichloroanthraquinone; NSC 7209
    • 9,10Anthracenedione, 1,8dichloro
    • Anthraquinone, 1,8dichloro
    • DB-056612
    • 1,8Dichloranthrachinon
    • 1,8Dichloro9,10anthraquinone
    • DTXCID6048250
    • MDL: MFCD00001191
    • Inchi: 1S/C14H6Cl2O2/c15-9-5-1-3-7-11(9)14(18)12-8(13(7)17)4-2-6-10(12)16/h1-6H
    • InChI Key: VBQNYYXVDQUKIU-UHFFFAOYSA-N
    • SMILES: O=C1C2C(=C(C=CC=2)Cl)C(=O)C2C1=CC=CC=2Cl
    • BRN: 1979205

Computed Properties

  • Exact Mass: 275.97400
  • Monoisotopic Mass: 275.974
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 0
  • Complexity: 350
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 4.1
  • Topological Polar Surface Area: 34.1

Experimental Properties

  • Color/Form: Light yellow acicular crystal
  • Density: 1.3240 (rough estimate)
  • Melting Point: 201.0 to 206.0 deg-C
  • Boiling Point: 455.2℃ at 760 mmHg
  • Flash Point: 191.7 °C
  • Refractive Index: 1.4730 (estimate)
  • Water Partition Coefficient: Slightly soluble in water.
  • PSA: 34.14000
  • LogP: 3.76880
  • Solubility: Soluble in nitrobenzene and hot toluene, slightly soluble in ethanol. Yellow in concentrated sulfuric acid

1,8-Dichloroanthraquinone Security Information

  • Prompt:warning
  • Signal Word:Warning
  • Hazard Statement: H320
  • Warning Statement: P264-P305+P351+P338+P337+P313
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Hazard Category Code: 36/37/38
  • Safety Instruction: S26-S36/37/39
  • RTECS:CB6496000
  • Hazardous Material Identification: Xi
  • TSCA:Yes
  • Risk Phrases:R36/37/38

1,8-Dichloroanthraquinone Customs Data

  • HS CODE:2914700090
  • Customs Data:

    China Customs Code:

    2914700090

    Overview:

    2914700090 Halogenation of other ketones and quinones\Sulfonated derivative(Including nitrated and nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acetone declared packaging

    Summary:

    HS: 2914700090 halogenated, sulphonated, nitrated or nitrosated derivatives of ketones and quinones, whether or not with other oxygen function Tax rebate rate:9.0% Supervision conditions:none VAT:17.0% MFN tariff:5.5% General tariff:30.0%

1,8-Dichloroanthraquinone Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM255174-500g
1,8-Dichloroanthracene-9,10-dione
82-43-9 97%
500g
$108 2024-07-23
Chemenu
CM255174-1000g
1,8-Dichloroanthracene-9,10-dione
82-43-9 97%
1000g
$173 2024-07-23
Apollo Scientific
OR18272-25g
1,8-Dichloroanthraquinone
82-43-9 97%
25g
£15.00 2025-02-19
Apollo Scientific
OR18272-250g
1,8-Dichloroanthraquinone
82-43-9 98%
250g
£95.00 2023-05-18
Apollo Scientific
OR18272-500g
1,8-Dichloroanthraquinone
82-43-9 97%
500g
£105.00 2025-02-19
TRC
D431990-25g
1,8-Dichloroanthraquinone
82-43-9
25g
$ 81.00 2023-09-07
TRC
D431990-100g
1,8-Dichloroanthraquinone
82-43-9
100g
$ 247.00 2023-09-07
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd.
D56403-25G
1,8-Dichloroanthraquinone
82-43-9
25g
¥629.56 2023-11-09
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd.
D56403-100G
1,8-Dichloroanthraquinone
82-43-9
100g
¥1903.59 2023-11-09
SHANG HAI XIAN DING Biotechnology Co., Ltd.
A-AO824-25g
1,8-Dichloroanthraquinone
82-43-9 97%
25g
140.0CNY 2021-08-06

1,8-Dichloroanthraquinone Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Hydrochloric acid Solvents: Water
Reference
Oxidations in the light
Eckert, Alfred, Berichte der Deutschen Chemischen Gesellschaft [Abteilung] B: Abhandlungen, 1927, 60, 1691-3

Production Method 2

Reaction Conditions
1.1 Reagents: Oxygen Catalysts: Vanadium oxide (V2O5) ,  Telluric acid (H6TeO6) ;  453 °C
Reference
Halogen-substituted anthraquinones
, Federal Republic of Germany, , ,

Production Method 3

Reaction Conditions
1.1 Reagents: Hydrochloric acid ,  Sulfuric acid ,  Sodium chlorate ,  Ammonium chloride Solvents: Water ;  4 h, reflux
Reference
Chlorination of anthraquinone sulfonic acids
, United States, , ,

Production Method 4

Reaction Conditions
1.1 Reagents: Fuming sulfuric acid Catalysts: Mercury sulfate ;  3 h, 120 °C
1.2 Reagents: Sodium chlorate Solvents: Water ;  2 h, 100 °C
Reference
Anthraquinone derivatives
, Federal Republic of Germany, , ,

Production Method 5

Reaction Conditions
1.1 Reagents: Fuming sulfuric acid Catalysts: Mercury sulfate ;  3 h, 120 °C
1.2 Reagents: Sodium chlorate Solvents: Water ;  4 h, 100 °C; 2 h, 100 °C
Reference
Chloroanthraquinones
, Federal Republic of Germany, , ,

Production Method 6

Reaction Conditions
1.1 Reagents: Chlorine Catalysts: Phthalic anhydride ;  6 h, 195 - 200 °C
Reference
Chloroanthraquinones
, Federal Republic of Germany, , ,

Production Method 7

Reaction Conditions
1.1 Reagents: Chlorine Catalysts: Phthalic anhydride ;  255 min, 220 - 225 °C
Reference
Chloroanthraquinones
, Federal Republic of Germany, , ,

Production Method 8

Reaction Conditions
1.1 Reagents: Chlorine ;  50 min, 265 °C
Reference
Halogenated anthraquinones
, Federal Republic of Germany, , ,

Production Method 9

Reaction Conditions
1.1 Reagents: Lithium chloride ,  Ammonium chloride Solvents: Sulfolane ;  6 h, 200 °C
Reference
Chloroanthraquinones from nitroanthraquinones
, Federal Republic of Germany, , ,

Production Method 10

Reaction Conditions
1.1 Reagents: Chlorine ;  heated
Reference
Anthraquinone derivatives
, Federal Republic of Germany, , ,

Production Method 11

Reaction Conditions
1.1 Reagents: Nitric acid ;  3 h, 40 - 42 °C; 1 h, 65 - 70 °C
2.1 Reagents: Chlorine ;  heated
Reference
Anthraquinone derivatives
, Federal Republic of Germany, , ,

Production Method 12

Reaction Conditions
1.1 Reagents: Sodium chlorate Solvents: Water ;  4 h, 100 °C; 2 h, 100 °C
Reference
Treatment of waste waters
, Federal Republic of Germany, , ,

1,8-Dichloroanthraquinone Raw materials

1,8-Dichloroanthraquinone Preparation Products

1,8-Dichloroanthraquinone Suppliers

Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:82-43-9)1,8-DICHLOROANTHRAQUINONE
Order Number:sfd8736
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:35
Price ($):discuss personally
Email:sales2@senfeida.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:82-43-9)1,8-Dichloroanthraquinone
Order Number:LE1600
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 11:41
Price ($):discuss personally
Email:18501500038@163.com

Additional information on 1,8-Dichloroanthraquinone

Comprehensive Overview of 1,8-Dichloroanthraquinone (CAS No. 82-43-9): Properties, Applications, and Industry Trends

1,8-Dichloroanthraquinone (CAS No. 82-43-9) is a specialized organic compound belonging to the anthraquinone derivatives family. This yellow crystalline powder is widely recognized for its role as an intermediate in the synthesis of dyes, pigments, and functional materials. With a molecular formula of C14H6Cl2O2, it exhibits unique photochemical properties that make it valuable in advanced applications. The compound's chlorinated anthraquinone structure contributes to its stability and reactivity, enabling diverse industrial uses.

In recent years, the demand for 1,8-dichloroanthraquinone has grown significantly due to its importance in manufacturing high-performance dyes for textiles and plastics. Environmental concerns have driven research into eco-friendly synthesis methods, with many users searching for "green chemistry approaches for anthraquinone derivatives." The compound's melting point (208-210°C) and low water solubility make it suitable for applications requiring thermal stability. Analytical techniques like HPLC and GC-MS are commonly employed for quality control, addressing another frequent query: "how to analyze 1,8-dichloroanthraquinone purity."

The pharmaceutical industry has shown increasing interest in 82-43-9 as a potential building block for active pharmaceutical ingredients (APIs). Researchers are investigating its derivatives for specialized applications, leading to searches such as "1,8-dichloroanthraquinone in drug development." Its electron-accepting properties also make it relevant in organic electronics, particularly in the development of OLED materials and photovoltaic devices. These emerging applications align with current trends in sustainable technology and renewable energy solutions.

Quality standards for CAS 82-43-9 vary by application, with technical grade (≥95% purity) sufficient for most industrial uses, while research applications often require higher purity (≥98%). Storage recommendations typically suggest keeping the compound in cool, dry conditions away from strong oxidizers. Many manufacturers now offer custom synthesis services for modified anthraquinone derivatives, responding to the market need for specialized compounds. Safety data sheets emphasize proper handling procedures, though it's classified as non-hazardous under normal use conditions.

Market analysis indicates steady growth for 1,8-dichloroanthraquinone, particularly in Asia-Pacific regions where dye and pigment production is concentrated. The compound's price fluctuates based on raw material availability and production capacity. Environmental regulations have prompted innovations in waste reduction during manufacturing, with many producers implementing closed-loop systems. These developments address common environmental concerns while maintaining production efficiency.

Future research directions for 82-43-9 include exploring its potential in catalysis and energy storage systems. The compound's unique structure offers possibilities for creating novel supramolecular architectures. Academic interest continues to grow, with recent publications focusing on its photophysical properties and structure-activity relationships. These studies contribute to a deeper understanding of anthraquinone chemistry and open new avenues for application development.

For purchasers and researchers, verifying supplier credentials and certificates of analysis remains crucial when sourcing 1,8-dichloroanthraquinone. The compound is typically supplied in 25kg fiber drums or smaller research quantities. Technical support from manufacturers often includes guidance on solubility parameters and compatibility testing, addressing practical questions about implementation in various systems. Proper documentation and regulatory compliance ensure smooth international trade of this valuable chemical intermediate.

Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:82-43-9)1,8-DICHLOROANTHRAQUINONE
sfd8736
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Email
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:82-43-9)1,8-Dichloroanthraquinone
LE1600
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
Email